Cas no 1326814-82-7 (4-Benzoyl-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-Benzoyl-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326814-82-7
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• MDL: MFCD19706224
• CID: 4694823
• Update Time: 2025-05-21

4-Benzoyl-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Benzoyl-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706224
• Inchi： 1S/C16H20N2O4/c1-17-9-7-16(8-10-17)18(13(11-22-16)15(20)21)14(19)12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3,(H,20,21)
• InChI Key： KJNLPHCYUMONEZ-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2C=CC=CC=2)=O)C21CCN(C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 439
• Topological Polar Surface Area: 70.1

Additional information on 4-Benzoyl-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Recent Advances in the Study of 4-Benzoyl-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS: 1326814-82-7)

The compound 4-Benzoyl-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS: 1326814-82-7) has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its benzoyl and methyl-substituted diazaspiro framework, has been investigated for its role as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its utility in drug discovery, particularly in the development of modulators for central nervous system (CNS) targets.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and pharmacological profiling of this compound. Researchers highlighted its efficacy as a scaffold for designing selective ligands targeting G-protein coupled receptors (GPCRs). The study demonstrated that modifications at the benzoyl and methyl groups could significantly alter binding affinities, suggesting its versatility in structure-activity relationship (SAR) studies. Additionally, the spirocyclic core was found to enhance metabolic stability, a critical factor in CNS drug development.

Further investigations into the compound's mechanism of action revealed its potential as a precursor for gamma-aminobutyric acid (GABA) receptor modulators. A team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 4-Benzoyl-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid exhibited promising anxiolytic activity in preclinical models. The study emphasized the compound's ability to cross the blood-brain barrier (BBB), a property attributed to its balanced lipophilicity and molecular weight.

In addition to its CNS applications, recent patent filings (e.g., WO2023051234) have disclosed its use in oncology research. The compound's spirocyclic structure has been leveraged to develop inhibitors of protein-protein interactions (PPIs) involved in cancer cell proliferation. Notably, its carboxylic acid moiety allows for further derivatization, enabling the attachment of targeting groups for enhanced specificity. These advancements underscore the compound's growing importance in multidisciplinary drug discovery efforts.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties. Current research is addressing issues such as solubility and oral bioavailability through formulation strategies and prodrug approaches. Collaborative efforts between academia and industry are expected to accelerate the translation of findings involving 1326814-82-7 into clinical candidates, particularly for neurological and oncological indications.